17-Ethynylandrost-2-ene-17-ol-17-acetate
17-Ethynylandrost-2-ene-17-ol-17-acetate
5alpha,17alpha-Pregn-2-en-20-yn-17-ol acetate is a steroid ester.
Brand Name:
Vulcanchem
CAS No.:
124-85-6
VCID:
VC21030957
InChI:
InChI=1S/C23H32O2/c1-5-23(25-16(2)24)15-12-20-18-10-9-17-8-6-7-13-21(17,3)19(18)11-14-22(20,23)4/h1,6-7,17-20H,8-15H2,2-4H3/t17-,18-,19+,20+,21+,22+,23+/m1/s1
SMILES:
CC(=O)OC1(CCC2C1(CCC3C2CCC4C3(CC=CC4)C)C)C#C
Molecular Formula:
C23H32O2
Molecular Weight:
340.5 g/mol
17-Ethynylandrost-2-ene-17-ol-17-acetate
CAS No.: 124-85-6
Cat. No.: VC21030957
Molecular Formula: C23H32O2
Molecular Weight: 340.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 5alpha,17alpha-Pregn-2-en-20-yn-17-ol acetate is a steroid ester. |
|---|---|
| CAS No. | 124-85-6 |
| Molecular Formula | C23H32O2 |
| Molecular Weight | 340.5 g/mol |
| IUPAC Name | [(5S,8R,9S,10S,13S,14S,17R)-17-ethynyl-10,13-dimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C23H32O2/c1-5-23(25-16(2)24)15-12-20-18-10-9-17-8-6-7-13-21(17,3)19(18)11-14-22(20,23)4/h1,6-7,17-20H,8-15H2,2-4H3/t17-,18-,19+,20+,21+,22+,23+/m1/s1 |
| Standard InChI Key | SQRBBVVZRKZEPF-OWNQEUAMSA-N |
| Isomeric SMILES | CC(=O)O[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC[C@@H]4[C@@]3(CC=CC4)C)C)C#C |
| SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4C3(CC=CC4)C)C)C#C |
| Canonical SMILES | CC(=O)OC1(CCC2C1(CCC3C2CCC4C3(CC=CC4)C)C)C#C |
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